Cas no 1805523-62-9 (1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene)

1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene structure
1805523-62-9 structure
Product Name:1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene
CAS No:1805523-62-9
MF:C7H2BrF5
MW:260.986798763275
CID:4706887
PubChem ID:118483330
Update Time:2024-03-01

1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4,6-difluorobenzotrifluoride
    • 1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene
    • TYOPJVOERDAZCC-UHFFFAOYSA-N
    • Inchi: 1S/C7H2BrF5/c8-4-1-3(9)2-5(10)6(4)7(11,12)13/h1-2H
    • InChI Key: TYOPJVOERDAZCC-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1C(F)(F)F)F)F

Computed Properties

  • Exact Mass: 259.92600g/mol
  • Monoisotopic Mass: 259.92600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.7

1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B430505-10mg
1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene
1805523-62-9
10mg
$ 201.00 2023-04-18
TRC
B430505-50mg
1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene
1805523-62-9
50mg
$ 913.00 2023-04-18
TRC
B430505-100mg
1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene
1805523-62-9
100mg
$ 1200.00 2023-09-08
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